3-[8-[(Dimethylamino)methyl]-6,7,8,9-tetrahydropyrido[1,2-a]indol-3-yl]-4-(1-methylindol-3-yl)pyrrole-2,5-dione;hydrochloride

• CAS No.: 145333-02-4
• Product Name: 3-[8-[(Dimethylamino)methyl]-6,7,8,9-tetrahydropyrido[1,2-a]indol-3-yl]-4-(1-methylindol-3-yl)pyrrole-2,5-dione;hydrochloride
• Molecular Formula: C28H29ClN4O2
• Molecular Weight: 489 g/mol
• IUPAC Name: 3-[8-[(dimethylamino)methyl]-6,7,8,9-tetrahydropyrido[1,2-a]indol-3-yl]-4-(1-methylindol-3-yl)pyrrole-2,5-dione;hydrochloride
• Standard InChI: InChI=1S/C28H28N4O2.ClH/c1-30(2)15-17-10-11-32-20(12-17)13-18-8-9-19(14-24(18)32)25-26(28(34)29-27(25)33)22-16-31(3)23-7-5-4-6-21(22)23;/h4-9,13-14,16-17H,10-12,15H2,1-3H3,(H,29,33,34);1H
• Standard InChIKey: WMVQGKBSNAIMHI-UHFFFAOYSA-N
• SMILES: CN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CC5=C(C=C4)C=C6N5CCC(C6)CN(C)C.Cl
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C3=C(C(=O)NC3=O)C4=CC5=C(C=C4)C=C6N5CCC(C6)CN(C)C.Cl
• Appearance: Assay:≥98%A crystalline solid
• Description: Bisindolylmaleimide XI (BIM XI) is a selective, cell-permeable protein kinase C (PKC) inhibitor that displays 10-fold greater selectivity for PKCα (IC50 = 9 nM) and 4-fold greater selectivity for PKCβI (IC50 = 28 nM) over Ca Inhibition of PKCα by BIM XI and other similar PKC inhibitors has been associated with enhanced cardiac contractility and protection from heart failure. BIM XI prevents T-cell activation and proliferation (with IC50s ranging from 30-150 nM) associated with chronic inflammatory responses in vivo.
• Synonyms: 3-[8-[(Dimethylamino)methyl]-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl]-4-(1-methyl-1H-indol-3-yl)-1H-pyrrole-2,5-dione Hydrochloride; Ro 31-0432
• PubChem Compound: 5311362
• Last Modified: Nov 11 2021